methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate

• IUPAC Name: methyl 2-[(3,5-dimethyl-1-benzofuran-2-carbonyl)amino]benzoate
• InChI: InChI=1S/C19H17NO4/c1-11-8-9-16-14(10-11)12(2)17(24-16)18(21)20-15-7-5-4-6-13(15)19(22)23-3/h4-10H,1-3H3,(H,20,21)
• InChI Key: VHGVTFSWLBQZEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C(=O)NC3=CC=CC=C3C(=O)OC
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

Methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate, also known as DMF, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMF is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 331.39 g/mol.

Mechanism of Action

The mechanism of action of methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate is not fully understood, but it is thought to involve the activation of the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Nrf2 is a transcription factor that regulates the expression of various antioxidant and detoxification genes. methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate has been shown to activate Nrf2 and increase the expression of antioxidant and detoxification genes, which may contribute to its anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects:
methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, and increase the production of anti-inflammatory cytokines, such as interleukin-10. methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate has been shown to protect neurons from oxidative stress and inflammation, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate in lab experiments is its high solubility in organic solvents, which makes it easy to dissolve and use in various applications. methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate is also relatively stable and has a long shelf life, which makes it a convenient reagent to use. However, one limitation of using methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate is its potential toxicity, which may require careful handling and disposal. In addition, methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate may react with other compounds in certain applications, which may affect the results of experiments.

Future Directions

There are many potential future directions for the study of methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate. One direction is to further investigate its mechanism of action and its effects on various cellular pathways. Another direction is to explore its potential applications in the treatment of various diseases, such as cancer and neurodegenerative diseases. In addition, methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate may have potential applications in material science and environmental science, which may warrant further investigation.

Synthesis Methods

Methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate can be synthesized through the reaction between 3,5-dimethyl-2-hydroxybenzoic acid and 2-(chlorocarbonyl)benzoic acid methyl ester. The reaction is typically carried out in the presence of a catalyst, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is then purified through recrystallization to obtain pure methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate.

Scientific Research Applications

Methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate has been extensively studied for its potential applications in various fields, including medicine, material science, and environmental science. In medicine, methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties. methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate has also been used as a coating material for medical implants to prevent inflammation and promote tissue regeneration. In material science, methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate has been used as a building block for the synthesis of various organic compounds, such as polymers and liquid crystals. In environmental science, methyl 2-{[(3,5-dimethyl-1-benzofuran-2-yl)carbonyl]amino}benzoate has been used as a solvent for the extraction and separation of various compounds, such as rare earth elements.